Cas no 760207-88-3 (5-Bromo-2-isopropoxy-3-methylpyridine)

• Product Name: 5-Bromo-2-isopropoxy-3-methylpyridine
• CAS No: 760207-88-3
• MF: C₉H₁₂BrNO
• MW: 230.10168170929
• MDL: MFCD13181632
• CID: 1036638
• PubChem ID: 22591177
• Update Time: 2025-06-11

5-Bromo-2-isopropoxy-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-isopropoxy-3-methylpyridine
• 5-bromo-3-methyl-2-propan-2-yloxypyridine
• 3-bromo-6-isopropoxy-5-methylpyridine
• 5-bromo-2-isopropoxy-3-methyl-pyridine
• AK-61938
• KB-42092
• RL04895
• SureCN1180451
• MFCD13181632
• J-516947
• A865568
• 760207-88-3
• FKPBYAWGLOPFDQ-UHFFFAOYSA-N
• AKOS016014983
• SCHEMBL1180451
• E90832
• 5-Bromo-3-methyl-2-[(propan-2-yl)oxy]pyridine
• CS-0195396
• DTXSID50626653
• DB-368432

• MDL： MFCD13181632
• Inchi： 1S/C9H12BrNO/c1-6(2)12-9-7(3)4-8(10)5-11-9/h4-6H,1-3H3
• InChI Key： FKPBYAWGLOPFDQ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(C)=C1)OC(C)C

Computed Properties

• Exact Mass: 229.01026
• Monoisotopic Mass: 229.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• PSA: 22.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 5-Bromo-2-isopropoxy-3-methylpyridine

Recent Advances in the Application of 5-Bromo-2-isopropoxy-3-methylpyridine (CAS: 760207-88-3) in Chemical Biology and Pharmaceutical Research

The compound 5-Bromo-2-isopropoxy-3-methylpyridine (CAS: 760207-88-3) has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in drug synthesis and its potential biological activities. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthetic utility, pharmacological properties, and emerging applications in medicinal chemistry.

Recent studies have highlighted the importance of 5-Bromo-2-isopropoxy-3-methylpyridine as a building block for the synthesis of various biologically active molecules. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its use in the development of novel kinase inhibitors, where the bromine substituent served as a crucial handle for further functionalization through cross-coupling reactions. The isopropoxy group was found to enhance the metabolic stability of the resulting compounds, addressing a common challenge in drug development.

In the realm of chemical biology, researchers have utilized 760207-88-3 as a versatile scaffold for the construction of targeted molecular probes. A recent study published in ACS Chemical Biology (2024) described its incorporation into fluorescent tags for monitoring protein-protein interactions in live cells. The methyl group at the 3-position was shown to improve cell permeability while maintaining the probe's specificity, making it particularly valuable for intracellular imaging applications.

Pharmacological investigations have revealed promising aspects of derivatives based on this core structure. A 2024 preclinical study in the European Journal of Medicinal Chemistry reported that optimized analogs of 5-Bromo-2-isopropoxy-3-methylpyridine exhibited potent anti-inflammatory activity through selective modulation of COX-2 enzyme activity. The researchers noted that the bromine atom played a critical role in establishing key hydrophobic interactions with the enzyme's active site.

From a synthetic chemistry perspective, recent advancements have focused on developing more efficient routes to produce 760207-88-3. A 2023 publication in Organic Process Research & Development described a novel continuous flow synthesis method that improved yield by 35% compared to traditional batch processes while reducing hazardous waste generation. This development has significant implications for scaling up production while adhering to green chemistry principles.

Looking forward, the unique structural features of 5-Bromo-2-isopropoxy-3-methylpyridine continue to inspire innovative applications. Current research directions include its potential as a fragment in DNA-encoded library technology for drug discovery and its use in the development of covalent inhibitors targeting challenging therapeutic targets. The compound's balanced physicochemical properties make it particularly attractive for these applications, as evidenced by several recent patent filings in the pharmaceutical sector.

In conclusion, 5-Bromo-2-isopropoxy-3-methylpyridine (CAS: 760207-88-3) represents a valuable chemical entity with diverse applications in drug discovery and chemical biology. The latest research underscores its importance as both a synthetic intermediate and a pharmacophore, with ongoing studies continuing to expand its utility. As synthetic methodologies improve and our understanding of its biological interactions deepens, this compound is likely to play an increasingly significant role in the development of novel therapeutic agents and research tools.